![molecular formula C19H22ClN3O3S B5297734 N-(4-{[4-(3-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide](/img/structure/B5297734.png)
N-(4-{[4-(3-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide
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Overview
Description
N-(4-{[4-(3-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamide compounds and is commonly referred to as TAK-659.
Mechanism of Action
The mechanism of action of N-(4-{[4-(3-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide involves the inhibition of several kinases, including BTK, FLT3, and JAK3. These kinases play a crucial role in the signaling pathways that regulate cell growth, differentiation, and survival. Inhibition of these kinases by this compound leads to the suppression of these pathways, resulting in the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent inhibitory effects on several kinases, including BTK, FLT3, and JAK3. Inhibition of these kinases leads to the suppression of several signaling pathways that regulate cell growth, differentiation, and survival. This, in turn, results in the inhibition of cell proliferation and induction of apoptosis.
Advantages and Limitations for Lab Experiments
N-(4-{[4-(3-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide has several advantages for lab experiments. It exhibits potent inhibitory effects on several kinases, which makes it an attractive candidate for the development of targeted therapies for various diseases. However, its limitations include its low solubility and poor pharmacokinetic properties, which may limit its efficacy in vivo.
Future Directions
There are several future directions for the research on N-(4-{[4-(3-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide. One of the potential areas of research is the development of more potent and selective inhibitors of kinases involved in the pathogenesis of various diseases. Another area of research is the optimization of the pharmacokinetic properties of this compound to improve its efficacy in vivo. Additionally, the potential use of this compound in combination with other therapeutic agents for the treatment of diseases is an area of interest for future research.
Synthesis Methods
The synthesis of N-(4-{[4-(3-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide involves the reaction of 4-amino-N-(4-phenoxyphenyl)benzenesulfonamide with 3-chloro-2-methylphenylpiperazine in the presence of a suitable base. The resulting product is then further reacted with acetic anhydride to yield the final product.
Scientific Research Applications
N-(4-{[4-(3-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer and autoimmune disorders. It has been found to exhibit potent inhibitory effects on several kinases, including BTK, FLT3, and JAK3, which are involved in the pathogenesis of these diseases.
properties
IUPAC Name |
N-[4-[4-(3-chloro-2-methylphenyl)piperazin-1-yl]sulfonylphenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O3S/c1-14-18(20)4-3-5-19(14)22-10-12-23(13-11-22)27(25,26)17-8-6-16(7-9-17)21-15(2)24/h3-9H,10-13H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEMMKINZEKNLJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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